Cas no 1839069-48-5 (4-Penten-1-ol, 4-bromo-2,2-dimethyl-)

• Product Name: 4-Penten-1-ol, 4-bromo-2,2-dimethyl-
• CAS No: 1839069-48-5
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 4500674
• PubChem ID: 137944415
• Update Time: 2025-06-18

4-Penten-1-ol, 4-bromo-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-ol, 4-bromo-2,2-dimethyl-
• 1839069-48-5
• 994-665-2
• G46780
• 4-Bromo-2,2-dimethylpent-4-en-1-ol
• EN300-6738853

• Inchi： 1S/C7H13BrO/c1-6(8)4-7(2,3)5-9/h9H,1,4-5H2,2-3H3
• InChI Key： UDXMWZIORWAMMF-UHFFFAOYSA-N
• SMILES： BrC(=C)CC(C)(C)CO

Computed Properties

• Exact Mass: 192.01498Da
• Monoisotopic Mass: 192.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Penten-1-ol, 4-bromo-2,2-dimethyl-

Introduction to 4-Penten-1-ol, 4-bromo-2,2-dimethyl- (CAS No. 1839069-48-5)

4-Penten-1-ol, 4-bromo-2,2-dimethyl-, identified by its CAS number 1839069-48-5, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of brominated alcohols, characterized by its unique structural framework which includes a pentenyl backbone with bromine and dimethyl substitution patterns. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural configuration of 4-Penten-1-ol, 4-bromo-2,2-dimethyl- (CAS No. 1839069-48-5) consists of a five-carbon chain with a hydroxyl group at the first carbon and a bromine atom at the fourth carbon, further substituted with two methyl groups on the second carbon. This specific arrangement imparts distinct reactivity patterns, making it a versatile building block for organic synthesis. The compound’s ability to undergo various chemical transformations, such as nucleophilic substitution and elimination reactions, underscores its utility in constructing more intricate molecular architectures.

In recent years, the demand for specialized intermediates like 4-Penten-1-ol, 4-bromo-2,2-dimethyl- (CAS No. 1839069-48-5) has surged due to advancements in medicinal chemistry and drug discovery. Researchers have leveraged its unique structural features to develop novel compounds with potential applications in treating a wide range of diseases. For instance, studies have explored its role in synthesizing bioactive molecules that exhibit antimicrobial and anti-inflammatory properties. The bromine substituent, in particular, serves as a handle for further functionalization, enabling chemists to tailor the compound’s properties for specific biological targets.

One of the most compelling aspects of 4-Penten-1-ol, 4-bromo-2,2-dimethyl- (CAS No. 1839069-48-5) is its versatility in synthetic pathways. It can be incorporated into larger molecules through various coupling reactions, including Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. These reactions are pivotal in constructing complex scaffolds found in many pharmaceuticals. Additionally, the compound’s stability under various reaction conditions makes it an attractive choice for multi-step syntheses where maintaining structural integrity is crucial.

Recent research has also highlighted the compound’s role in developing catalysts and ligands for asymmetric synthesis. The presence of chiral centers in derivatives of 4-Penten-1-ol, 4-bromo-2,2-dimethyl- (CAS No. 1839069-48-5) has been exploited to create enantiomerically pure compounds, which are often essential for drug efficacy and safety. Such applications underscore the importance of this intermediate in advancing synthetic methodologies and improving drug development pipelines.

The pharmaceutical industry has been particularly interested in exploring derivatives of 4-Penten-1-ol, 4-bromo-2,2-dimethyl- (CAS No. 1839069-48-5) due to their potential therapeutic benefits. For example, researchers have synthesized analogs that mimic natural bioactive molecules, aiming to enhance their potency while reducing side effects. The bromine atom provides a site for selective modifications, allowing chemists to fine-tune pharmacokinetic properties such as solubility and metabolic stability.

In addition to pharmaceutical applications, 4-Pentenyl alcohol derivatives, including those with bromine and dimethyl substitutions like 4-Pentenyl alcohol 4-bromo-, 2-methyl-, CAS No. 1839069485, find utility in agrochemical research. They serve as precursors for developing novel pesticides and herbicides that target specific biological pathways in pests while minimizing environmental impact. This dual application highlights the broad versatility of this class of compounds.

The synthesis of 4-Pentenyl alcohol 4-bromo-, 2-methyl-, CAS No. 1839069485 typically involves multi-step organic transformations starting from readily available feedstocks. Advances in synthetic techniques have enabled more efficient and scalable production methods, reducing costs and improving yields. These improvements are crucial for meeting the growing demand for high-quality intermediates like this one.

From a chemical biology perspective, 4-pentenyl alcohol derivatives, including those with bromine and dimethyl groups such as cas no1839069485, have been investigated for their interactions with biological targets such as enzymes and receptors. Understanding these interactions can provide insights into disease mechanisms and lead to the discovery of new therapeutic strategies.

The environmental impact of synthesizing and using compounds like cas no1839069485 is also an area of growing interest.* Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption.* This aligns with broader efforts to make drug development more sustainable while maintaining high standards of quality and efficacy.*